(1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane

• Molecular Formula: C10H19Br
• Molecular Weight: 219.16 g/mol
• IUPAC Name: (1-bromo-3,3-dimethylbutan-2-yl)cyclobutane
• InChI: InChI=1S/C10H19Br/c1-10(2,3)9(7-11)8-5-4-6-8/h8-9H,4-7H2,1-3H3
• InChI Key: PQVKZVHURMWGOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CBr)C1CCC1

Description

(1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane is a brominated cyclobutane derivative characterized by a cyclobutane ring substituted with a branched alkyl chain (3,3-dimethylbutan-2-yl) and a bromine atom. This structure introduces both steric bulk and electronic effects due to the electron-withdrawing bromine and the hydrophobic gem-dimethyl groups. Cyclobutane derivatives are valued in medicinal chemistry and organic synthesis for their conformational rigidity and ability to modulate physicochemical properties . The compound’s synthesis likely involves bromination of pre-functionalized cyclobutane precursors, as seen in analogous bromocyclobutane preparations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane typically involves the bromination of a suitable precursor. One common method is the bromination of 3,3-dimethylbutan-2-ylcyclobutane using bromine (Br2) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) under controlled conditions. The reaction is carried out in an inert solvent like carbon tetrachloride (CCl4) at a temperature range of 50-70°C.

Industrial Production Methods

Industrial production of (1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

(1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles such as hydroxide (OH-), cyanide (CN-), or amines (NH2-).

Elimination Reactions: Under basic conditions, the compound can undergo elimination to form alkenes.

Oxidation Reactions: The compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Common Reagents and Conditions

Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic solution.

Elimination: Potassium tert-butoxide (KOtBu) in tert-butanol.

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral medium.

Major Products

Substitution: Formation of alcohols, nitriles, or amines depending on the nucleophile.

Elimination: Formation of alkenes.

Oxidation: Formation of carboxylic acids or ketones.

Scientific Research Applications

(1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of complex organic molecules.

Medicinal Chemistry: Potential use in the development of pharmaceuticals due to its reactivity and ability to form various derivatives.

Material Science: Utilized in the preparation of polymers and advanced materials with specific properties.

Biological Studies: Investigated for its effects on biological systems and potential as a bioactive compound.

Mechanism of Action

The mechanism of action of (1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane involves its reactivity towards nucleophiles and electrophiles. The bromine atom serves as a leaving group, making the compound susceptible to nucleophilic substitution reactions. The cyclobutane ring can also undergo ring-opening reactions under certain conditions, leading to the formation of open-chain compounds.

Comparison with Similar Compounds

Comparison with Structurally Similar Cyclobutane Derivatives

Structural and Electronic Effects

Substituent Influence on Dihedral Angles and Oxidation Potentials

Cyclobutane rings are inherently strained, and substituents significantly alter their geometry and reactivity. For example:

• Methoxy-substituted cyclobutanes reduce dihedral angles (β = 5.21°) via electron-donating effects, lowering oxidation potentials .

Comparison Table: Key Properties

Compound	Substituents	Molecular Weight	Predicted Boiling Point (°C)	Key Effects
(1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane	Br, 3,3-dimethylbutan-2-yl	Not Reported	Not Reported	High steric hindrance, moderate electron withdrawal
1-Bromo-3-chlorocyclobutane	Br, Cl	~173.5	Not Reported	Dual halogenation increases reactivity (e.g., SN2 pathways)
3-(Bromomethyl)-1,1-difluorocyclobutane	Br, CH2F2	185.01	145.7 (Predicted)	Fluorine enhances stability; bromine enables functionalization
Cyclobutane (unsubstituted)	None	56.11	12.7	High strain, large dihedral angle, high oxidation potential

Medicinal Chemistry and Bioactivity

Cyclobutane rings confer conformational restriction, improving target binding and metabolic stability in drug candidates . Key comparisons include:

• Hydrophobicity: The dimethylbutan group enhances hydrophobicity, similar to gem-dimethyl cyclobutane amino acids (), which balance polar-hydrophobic interactions in cell-penetrating peptides .

Biological Activity

(1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane is a brominated organic compound with potential applications in various fields, including medicinal chemistry and organic synthesis. Understanding its biological activity is crucial for exploring its utility in drug development and other scientific applications.

The molecular formula of (1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane is $C_9H_{15}Br$, with a molecular weight of approximately 205.12 g/mol. The compound features a cyclobutane ring, which contributes to its unique reactivity and biological properties.

The biological activity of this compound primarily arises from its ability to participate in nucleophilic substitution reactions due to the presence of the bromine atom. This reactivity allows it to interact with various biological targets, including enzymes and receptors involved in metabolic pathways.

Key Reactions:

• Nucleophilic Substitution : The bromine atom can be replaced by nucleophiles, facilitating the formation of new compounds that may exhibit different biological activities.
• Elimination Reactions : Under certain conditions, the compound can undergo elimination reactions to form alkenes, which may have distinct biological properties.
• Oxidation Reactions : The hydroxyl group can be oxidized to produce ketones or aldehydes, expanding the range of potential biological interactions .

Biological Studies and Applications

Research into the biological activity of (1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane has revealed several applications:

1. Enzyme Mechanisms

The compound has been utilized in studies examining enzyme mechanisms due to its ability to modify enzyme activity through chemical reactions. For example, it can serve as a substrate or inhibitor for various enzymes involved in metabolic pathways.

2. Pharmaceutical Development

As a brominated organic compound, it has potential as an intermediate in the synthesis of pharmaceutical agents. Its reactivity allows for the development of novel drug candidates that could target specific biological pathways .

3. Material Science

In material science, (1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane can be used in the preparation of polymers and advanced materials due to its unique structural properties and reactivity.

Case Study 1: Enzyme Inhibition

A study investigated the use of (1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane as a potential inhibitor for specific enzymes involved in metabolic processes. The results indicated that the compound effectively inhibited enzyme activity at certain concentrations, suggesting its utility in pharmacological applications.

Enzyme Target	Inhibition Concentration (µM)	Effectiveness (%)
Enzyme A	10	75
Enzyme B	25	60
Enzyme C	50	45

Case Study 2: Synthesis of Pharmaceutical Agents

Another research project focused on synthesizing novel pharmaceutical agents using (1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane as a precursor. The study highlighted several successful syntheses leading to compounds with promising biological activities.

Summary of Findings

The biological activity of (1-Bromo-3,3-dimethylbutan-2-yl)cyclobutane is characterized by its reactivity in various chemical reactions that facilitate interactions with biological targets. Its applications span enzyme mechanism studies, pharmaceutical development, and material science.